Cas no 1355236-24-6 ([8-(3-Methyl-[1,2,4]oxadiazol-5-yl)-[1,2,4]triazolo[4,3-a]pyridin-3-yl]-acetic acid)
[8-(3-Methyl-[1,2,4]oxadiazol-5-yl)-[1,2,4]triazolo[4,3-a]pyridin-3-yl]-acetic acid is a heterocyclic compound featuring a fused triazolopyridine core linked to a methyl-substituted oxadiazole moiety, with an acetic acid functional group. This structure imparts unique physicochemical properties, making it a valuable intermediate in medicinal chemistry and drug discovery. The oxadiazole and triazole rings contribute to enhanced metabolic stability and binding affinity, while the acetic acid group offers versatility for further derivatization. Its well-defined heterocyclic framework is advantageous for targeting biological pathways, particularly in the development of enzyme inhibitors or receptor modulators. The compound's synthetic accessibility and structural rigidity further support its utility in rational drug design.
1355236-24-6 structure
Product Name:[8-(3-Methyl-[1,2,4]oxadiazol-5-yl)-[1,2,4]triazolo[4,3-a]pyridin-3-yl]-acetic acid
CAS No:1355236-24-6
MF:C11H9N5O3
MW:259.220861196518
CID:5150009
Update Time:2025-11-02
[8-(3-Methyl-[1,2,4]oxadiazol-5-yl)-[1,2,4]triazolo[4,3-a]pyridin-3-yl]-acetic acid Chemical and Physical Properties
Names and Identifiers
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- [8-(3-Methyl-[1,2,4]oxadiazol-5-yl)-[1,2,4]triazolo[4,3-a]pyridin-3-yl]-acetic acid
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- Inchi: 1S/C11H9N5O3/c1-6-12-11(19-15-6)7-3-2-4-16-8(5-9(17)18)13-14-10(7)16/h2-4H,5H2,1H3,(H,17,18)
- InChI Key: DQKICDPPRUXUTI-UHFFFAOYSA-N
- SMILES: C12=NN=C(CC(O)=O)N1C=CC=C2C1ON=C(C)N=1
[8-(3-Methyl-[1,2,4]oxadiazol-5-yl)-[1,2,4]triazolo[4,3-a]pyridin-3-yl]-acetic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM500423-1g |
2-(8-(3-Methyl-1,2,4-oxadiazol-5-yl)-[1,2,4]triazolo[4,3-a]pyridin-3-yl)aceticacid |
1355236-24-6 | 97% | 1g |
$*** | 2023-03-30 |
[8-(3-Methyl-[1,2,4]oxadiazol-5-yl)-[1,2,4]triazolo[4,3-a]pyridin-3-yl]-acetic acid Related Literature
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Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
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Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
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Albertus D. Handoko,Khoong Hong Khoo,Teck Leong Tan,Hongmei Jin,Zhi Wei Seh J. Mater. Chem. A, 2018,6, 21885-21890
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Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
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Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
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